Cas no 6209-65-0 (Heliotrine N-Oxide)

Heliotrine N-Oxide Properties

Names and Identifiers

• Butanoic acid,2-hydroxy-2-[(1R)-1-methoxyethyl]-3-methyl-,[(1S,7aR)-2,3,5,7a-tetrahydro-1-hydroxy-4-oxido-1H-pyrrolizin-7-yl]methylester, (2S)-
• Heliotrine N-Oxide
• Butanoic acid,2-hydroxy-2-[(1R)-1-methoxyethyl]-3-methyl-,[(1S,7aR)-2,3,5,7a-tetrahydro-1-hydroxy-4-oxido-1H-pyrrolizin-7-yl]
• Heliotrine, 4-oxide
• Butanoic acid, 2-hydroxy-2-(1-methoxyethyl)-3-methyl-, (2,3,5,7a-tetrahydro-1-hydroxy-1H-pyrrolizin-7-yl)methyl ester, N-oxide, (1S-(1-alpha,7(2R*,3S*),7a-alpha))-
• Butanoic acid, 2-hydroxy-3-methoxy-2-(1-methylethyl)-, [(1S,7aS)-2,3,5,7a-tetrahydro-1-hydroxy-4-oxido-1H-pyrrolizin-7-yl]methyl ester
• [(7S,8S)-7-hydroxy-4-oxido-5,6,7,8-tetrahydro-3H-pyrrolizin-4-ium-1-yl]methyl 2-hydroxy-2-(1-methoxyethyl)-3-methylbutanoate
• 6209-65-0
• NSC 30621
• (1S-(1alpha,7(2R*,3S*),7aalpha))-2-Hydroxy-2-(1-methoxyethyl)-3-methylbutanoic acid, (2,3,5,7a-tetrahydro-1-hydroxy-1H-pyrrolizin-7-yl)methyl ester
• [(7S,8R)-7-hydroxy-4-oxido-5,6,7,8-tetrahydro-3H-pyrrolizin-4-ium-1-yl]methyl (2S)-2-hydroxy-2-[(1R)-1-methoxyethyl]-3-methylbutanoate
• Heliotrine, N-oxide
• NSC30621
• AKOS040758239
• CHEMBL2289736
• CS-0128290
• 1ST14164
• HY-133590
• CHEBI:184053
• NS00066994
• NSC-30621
• Heliotrine-N-oxide 100 microg/mL in Water
• (1S,7AS)-1-HYDROXY-7-{[(2-HYDROXY-2-ISOPROPYL-3-METHOXYBUTANOYL)OXY]METHYL}-2,3,5,7A-TETRAHYDRO-1H-PYRROLIZIN-4-IUM-4-OLATE
• Heliotrine N-oxide
• +Expand

• InChIKey： QSTHEUSPIBEICI-MCAMCBDESA-N
• Inchi： InChI=1S/C16H27NO6/c1-10(2)16(20,11(3)22-4)15(19)23-9-12-5-7-17(21)8-6-13(18)14(12)17/h5,10-11,13-14,18,20H,6-9H2,1-4H3/t11-,13+,14-,16+,17?/m1/s1
• SMILES： CC(C)C(C(C)OC)(C(=O)OCC1=CC[N+]2(C1C(CC2)O)[O-])O

Computed Properties

• Exact Mass: 329.18391
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 329.18383758g/mol
• Heavy Atom Count: 23
• Complexity: 493
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 94.1Ų

Experimental Properties

• PSA: 99.05
• Color/Form: Powder